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molecular formula C11H10O B8788880 2-Methylenetetralin-1-one CAS No. 13203-73-1

2-Methylenetetralin-1-one

Cat. No. B8788880
CAS RN: 13203-73-1
M. Wt: 158.20 g/mol
InChI Key: VKRKOOOBSIIARV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05278343

Procedure details

A 100-ml pressure-proof glass reaction vessel was charged with 2.92 g (0.02 mole) of 1-tetralone, 2.59 g (0.02 mole) of di-n-butylamine, 1.20 g (0.02 mole) of acetic acid and 15 ml of toluene. To the mixture 0.974 g (0.012 mole) of an 37% aqueous formaldehyde solution was added and the vessel was sealed and heated up to 90° C. After maintaining the temperature at 90° C. for 30 minutes, the vessel was cooled to room temperature. The contents were separated by addition of 5 ml of water, and the water layer was washed off with a 50% aqueous acetic acid solution. The toluene layer was further washed with a 10% aqueous hydrochloric acid, saturated aqueous NaHCO3 solution and saturated aqueous sodium chloride solution, to give a solution of 2-methylene-1-tetralone in toluene. The reaction mixture was analyzed by GLC and its composition was found to be 1.45 g of 2-methylene-1-tetralone and 1.16 g of unreacted 1-tetralone (the conversion of 1-tetralone: 60.2%; selectivity: 82.1%).
Name
1-tetralone
Quantity
2.92 g
Type
reactant
Reaction Step One
Name
di-n-butylamine
Quantity
2.59 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
toluene
Quantity
15 mL
Type
solvent
Reaction Step One
[Compound]
Name
mixture
Quantity
0.974 g
Type
reactant
Reaction Step Two
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-methylene-1-tetralone

Identifiers

REACTION_CXSMILES
[C:1]1(=[O:11])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH2:4][CH2:3][CH2:2]1.[CH2:12](NCCCC)CCC.C(O)(=O)C.C=O>C1(C)C=CC=CC=1>[CH2:12]=[C:2]1[CH2:3][CH2:4][C:5]2[C:10](=[CH:9][CH:8]=[CH:7][CH:6]=2)[C:1]1=[O:11]

Inputs

Step One
Name
1-tetralone
Quantity
2.92 g
Type
reactant
Smiles
C1(CCCC2=CC=CC=C12)=O
Name
di-n-butylamine
Quantity
2.59 g
Type
reactant
Smiles
C(CCC)NCCCC
Name
acetic acid
Quantity
1.2 g
Type
reactant
Smiles
C(C)(=O)O
Name
toluene
Quantity
15 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
[Compound]
Name
mixture
Quantity
0.974 g
Type
reactant
Smiles
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
90 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
A 100-ml pressure-proof glass reaction vessel
CUSTOM
Type
CUSTOM
Details
the vessel was sealed
TEMPERATURE
Type
TEMPERATURE
Details
After maintaining the temperature at 90° C. for 30 minutes
Duration
30 min
TEMPERATURE
Type
TEMPERATURE
Details
the vessel was cooled to room temperature
CUSTOM
Type
CUSTOM
Details
The contents were separated by addition of 5 ml of water
WASH
Type
WASH
Details
the water layer was washed off with a 50% aqueous acetic acid solution
WASH
Type
WASH
Details
The toluene layer was further washed with a 10% aqueous hydrochloric acid, saturated aqueous NaHCO3 solution and saturated aqueous sodium chloride solution

Outcomes

Product
Name
2-methylene-1-tetralone
Type
product
Smiles
C=C1C(C2=CC=CC=C2CC1)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.